Cas no 1353989-50-0 (tert-butyl 2-(sulfanylmethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(sulfanylmethyl)pyrrolidine-1-carboxylate
• CAS No: 1353989-50-0
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• MDL: MFCD21097945
• CID: 2091574
• PubChem ID: 66569200
• Update Time: 2025-10-05

tert-butyl 2-(sulfanylmethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(mercaptomethyl)pyrrolidine-1-carboxylate
• tert-butyl 2-(sulfanylmethyl)pyrrolidine-1-carboxylate
• 1353989-50-0
• AKOS023410536
• 2-Mercaptomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl2-(mercaptomethyl)pyrrolidine-1-carboxylate
• DB-251559
• EN300-1288646
• SB49806
• 1-Boc-2-(Mercaptomethyl)pyrrolidine
• NHA62566
• DEC98950

• MDL： MFCD21097945
• Inchi： 1S/C10H19NO2S/c1-10(2,3)13-9(12)11-6-4-5-8(11)7-14/h8,14H,4-7H2,1-3H3
• InChI Key： FSQKKUYXPMRNJF-UHFFFAOYSA-N
• SMILES： SCC1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Boiling Point: 298.5±13.0°C at 760 mmHg

tert-butyl 2-(sulfanylmethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids